4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
Overview
Description
“4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” is a group of isomers . It is also known as 4-(4-aminophenyl)azobenzenesulfonic acid and 4-(4-aminophenyl)azobesylic acid . The chemical formula is C₁₂H₁₁N₃O₃S .
Molecular Structure Analysis
The molecular structure of “4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” is represented by the canonical SMILES string: C1=CC(=CC=C1N)N=NC2=CC=C(C=C2)S(=O)(=O)O . The molecular weight is 277.304 .Scientific Research Applications
Synthesis of New Molecules
This compound can be used in the synthesis of new molecules. For instance, it has been used in the synthesis of a new azobenzene-substituted porphyrin molecule . The carboxylic acid of azobenzene was covalently connected to the -OH group of the porphyrin ring by using Steglich esterification .
Optoelectronic Properties
The compound has been studied for its optoelectronic properties. The high optoelectronic properties of porphyrin combined with the photosensitive properties of azobenzene have been investigated .
Photochemical Properties
The photochemical properties of this compound are of interest in scientific research. For example, the optical and fluorescence behaviors in the range of different acid pH with trans–cis photoisomerization behaviors were investigated in aqueous-THF solution in acid media .
Photodynamic Therapy
Porphyrins, which can be synthesized using this compound, are known to be used in photodynamic therapy . This is a type of therapy that uses light to activate a photosensitizing agent, in this case, porphyrin, to treat various medical conditions.
Organic Photovoltaic Cells
Porphyrins are also used in organic photovoltaic cells . These are a type of solar cell that uses organic compounds to absorb light and convert it into electricity.
Chemical Sensors
Porphyrins are used in the development of chemical sensors . These sensors can detect the presence of specific chemicals in an environment.
Photocatalysis
Porphyrins are used in photocatalysis , a process that uses light to speed up a chemical reaction. This is often used in environmental applications to break down pollutants.
Molecular Organic Frameworks (MOFs)
Porphyrins are used in the creation of Molecular Organic Frameworks (MOFs) . MOFs are compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.
Safety and Hazards
The safety data sheet for “4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” indicates that it is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . In case of contact with skin or eyes, it is recommended to wash with plenty of water and seek medical attention if necessary .
Mechanism of Action
Target of Action
It is known that this compound is a derivative of benzenesulfonic acid, which is often used in the production of dyes . Therefore, it may interact with various biological targets depending on the specific context of its application.
Action Environment
The action, efficacy, and stability of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid can be influenced by various environmental factors These might include temperature, pH, presence of other chemicals, and specific conditions of the biological or non-biological system in which it is used
properties
IUPAC Name |
4-[(4-aminophenyl)diazenyl]benzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19(16,17)18/h1-8H,13H2,(H,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPVRMPPLECDING-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)N=NC2=CC=C(C=C2)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
2491-71-6 (hydrochloride salt), 85187-24-2 (potassium salt) |
Source
|
| Record name | 4-(4-Aminophenylazo)benzenesulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104234 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4041731 |
Source
|
| Record name | C.I. Food Yellow 6 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4041731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder |
Source
|
| Record name | Benzenesulfonic acid, 4-[2-(4-aminophenyl)diazenyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
4-((4-Aminophenyl)diazenyl)benzenesulfonic acid | |
CAS RN |
104-23-4 |
Source
|
| Record name | 4-Aminoazobenzene-4′-sulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=104-23-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4-Aminophenylazo)benzenesulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104234 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | C.I | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4704 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonic acid, 4-[2-(4-aminophenyl)diazenyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Food Yellow 6 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4041731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-aminoazobenzene-4-sulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.898 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-AMINOAZOBENZENE-4'-SULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G5U4TU950K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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